Cas no 1008773-38-3 (4-(1,1'-Biphenyl-4-yloxy)piperidine Hydrochloride)

• Product Name: 4-(1,1'-Biphenyl-4-yloxy)piperidine Hydrochloride
• CAS No: 1008773-38-3
• MF: C₁₇H₂₀ClNO
• MW: 289.799803733826
• CID: 4673080
• Update Time: 2025-05-19

4-(1,1'-Biphenyl-4-yloxy)piperidine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-(1,1'-Biphenyl-4-yloxy)piperidine Hydrochloride

• Inchi： 1S/C17H19NO.ClH/c1-2-4-14(5-3-1)15-6-8-16(9-7-15)19-17-10-12-18-13-11-17;/h1-9,17-18H,10-13H2;1H
• InChI Key： MVSFLYOBACYRRV-UHFFFAOYSA-N
• SMILES： Cl.O(C1CCNCC1)C1C=CC(C2C=CC=CC=2)=CC=1

Computed Properties

• Exact Mass: 289.123342g/mol
• Monoisotopic Mass: 289.123342g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 248
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 289.8g/mol
• Topological Polar Surface Area: 21.3Ų

Additional information on 4-(1,1'-Biphenyl-4-yloxy)piperidine Hydrochloride

4-(1,1'-Biphenyl-4-yloxy)piperidine Hydrochloride (CAS No. 1008773-38-3): A Comprehensive Overview

4-(1,1'-Biphenyl-4-yloxy)piperidine Hydrochloride (CAS No. 1008773-38-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique biphenyl-piperidine structure, serves as a valuable intermediate in the synthesis of various bioactive molecules. Its hydrochloride salt form enhances solubility and stability, making it particularly useful in drug development and biochemical applications.

The molecular structure of 4-(1,1'-Biphenyl-4-yloxy)piperidine Hydrochloride combines a piperidine ring with a biphenyl moiety, which contributes to its versatile chemical properties. Researchers often explore its potential in modulating receptor activity, particularly in the central nervous system (CNS). Recent studies highlight its relevance in the development of novel neurological therapeutics, aligning with the growing demand for innovative treatments for neurodegenerative diseases—a hot topic in modern medicine.

One of the key advantages of 4-(1,1'-Biphenyl-4-yloxy)piperidine Hydrochloride is its adaptability in medicinal chemistry. Its structure allows for easy modification, enabling scientists to create derivatives with enhanced pharmacological profiles. This flexibility has led to its use in the synthesis of compounds targeting G-protein-coupled receptors (GPCRs), which are critical in drug discovery for conditions like anxiety, depression, and chronic pain.

In addition to its pharmaceutical applications, 4-(1,1'-Biphenyl-4-yloxy)piperidine Hydrochloride is also employed in material science. Its aromatic and heterocyclic components make it a candidate for developing advanced polymers and liquid crystals. This dual applicability in life sciences and advanced materials underscores its importance in interdisciplinary research.

The synthesis of 4-(1,1'-Biphenyl-4-yloxy)piperidine Hydrochloride typically involves multi-step organic reactions, including etherification and salt formation. Researchers prioritize high-purity yields to ensure reproducibility in downstream applications. Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly used to verify its structural integrity and purity.

Market trends indicate a rising demand for 4-(1,1'-Biphenyl-4-yloxy)piperidine Hydrochloride, driven by its utility in high-throughput screening and combinatorial chemistry. Pharmaceutical companies and academic institutions alike seek reliable suppliers of this compound to support their R&D efforts. Its role in preclinical studies further amplifies its commercial value.

From an SEO perspective, users frequently search for terms like "4-(1,1'-Biphenyl-4-yloxy)piperidine Hydrochloride uses," "CAS 1008773-38-3 supplier," and "biphenyl-piperidine derivatives in drug discovery." Addressing these queries, this compound is not only a research chemical but also a gateway to exploring new therapeutic avenues. Its relevance in neuropharmacology and material innovation makes it a subject of ongoing scientific inquiry.

In summary, 4-(1,1'-Biphenyl-4-yloxy)piperidine Hydrochloride (CAS No. 1008773-38-3) is a multifaceted compound with broad applications in pharmaceuticals and advanced materials. Its unique structure and functional versatility position it as a critical tool for researchers aiming to tackle some of today's most pressing scientific challenges. As the demand for innovative compounds grows, this molecule is poised to remain at the forefront of chemical and biomedical research.